Cas no 33783-80-1 (Pangelin)

Pangelin structure

Product Name:Pangelin

CAS No:33783-80-1

MF:C₁₆H₁₄O₅

MW:286.279365062714

CID:314407

PubChem ID:44144315

Update Time:2025-04-19

Pangelin Chemical and Physical Properties

Names and Identifiers

- 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-2-hydroxy-3-methyl-3-buten-1-yl]oxy]-
- 4-[(2R)-2-hydroxy-3-methylbut-3-enoxy]furo[3,2-g]chromen-7-one
- 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-,(R)-(+)- (8CI)
- 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-, (R)-
- 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-2-hydroxy-3-methyl-3-butenyl]oxy]- (9CI)
- Pangelin
- R-(+)-Pangelin
- MLS002472950
- CHEMBL1870203
- AKOS040760617
- E87156
- SMR001397058
- DTXSID60187447
- CS-0140178
- 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-((2-hydroxy-3-methyl-3-butenyl)oxy)-, (R)-
- HMS2198I04
- 33783-80-1
- MS-24080
- HY-N8131
- XP163691
- (R)-4-((2-Hydroxy-3-methylbut-3-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
- BVMOMQJYQYBMKL-LBPRGKRZSA-N
- 4-(2-hydroxy-3-methyl-but-3-enoxy)furo[3,2-g]chromen-7-one
- BVMOMQJYQYBMKL-UHFFFAOYSA-
- CHEBI:174732
- 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-
- 4-[[(S)-2-Hydroxy-3-methyl-3-butenyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
- FS-7354
- BVMOMQJYQYBMKL-UHFFFAOYSA-N
- CS-0198370
- 37551-62-5
- HY-N9523
- Gosferol
- 4-[(2-Hydroxy-3-methyl-3-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
- 4-(2-Hydroxy-3-methylbut-3-enyloxy)-7H-furo[3,2-g]chromen-7-one
- 4-(2-hydroxy-3-methylbut-3-enoxy)uro[3,2-g]chromen-7-one
- AKOS040758096
- InChI=1/C16H14O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,12,17H,1,8H2,2H3
- FT-0775616
- 5-[(2-hydroxy-3-methylbut-3-en-1-yl)oxy]-2H-furo[3,2-g]chromen-2-one
- 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-buten-1-yl)oxy]-
- E88636
- (R)-Pabulenol
- 4-(2-hydroxy-3-methylbut-3-enoxy)furo[3,2-g]chromen-7-one
- 4-{[(2R)-2-hydroxy-3-methylbut-3-en-1-yl]oxy}furo[3,2-g]chromen-7-one
- DA-76586
- Inchi： 1S/C16H14O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,12,17H,1,8H2,2H3/t12-/m0/s1
- InChI Key： BVMOMQJYQYBMKL-LBPRGKRZSA-N
- SMILES： O(C[C@@H](C(=C)C)O)C1=C2C=CC(=O)OC2=CC2=C1C=CO2

Computed Properties

Exact Mass: 286.08412
Monoisotopic Mass: 286.08412354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 458
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 68.9Å²

Experimental Properties

PSA: 68.9

Pangelin Pricemore >>

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